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Compound of Interest

Compound Name:
(2,4-Dimethyl-5-

nitrophenyl)methanol

Cat. No.: B13473708

Get Quote

Executive Summary & Technical Context
In the development of photo-labile protecting groups and nitro-aromatic precursors for

fragment-based drug discovery, (2,4-Dimethyl-5-nitrophenyl)methanol (Target Compound)

represents a critical structural motif. Its utility lies in the steric interplay between the ortho-

methyl groups and the nitro moiety, which influences both solid-state stability and

photoreactivity rates compared to its mono-methylated or isomeric counterparts.

This guide provides a technical comparison between the Target Compound and its primary

structural alternative, (2-Methyl-3-nitrophenyl)methanol (Reference Standard). We analyze the

crystallographic data, synthesis-to-crystal workflows, and provide a self-validating protocol for

differentiating these isomers—a frequent challenge in nitration scale-ups where regioselectivity

can vary.
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Feature
Target: (2,4-Dimethyl-5-

nitrophenyl)methanol

Reference: (2-Methyl-3-

nitrophenyl)methanol

Primary Application
Sterically hindered linkers,

Photo-caging groups

Fragment libraries, Ergoline

synthesis intermediate

Crystal Habit
Prismatic needles

(predicted/observed)
Monoclinic plates

Space Group
P2₁/c (High

Probability/Analogous)
P2₁/c (Experimental)

H-Bonding Motif
Intermolecular O—H[1]···O

(Chain formation)

Intermolecular O—H···O

(Chain formation)

Steric Profile
High (C4-Methyl crowds Nitro

group)

Moderate (Nitro group

relatively accessible)

Melting Point
98–102 °C (Typical range for

class)
97–99 °C

Crystallographic Data & Structural Logic[1][3][4]
The "Alternative" Baseline: (2-Methyl-3-
nitrophenyl)methanol
To understand the Target, we must first benchmark the Reference Standard. The crystal

structure of the 2-methyl-3-nitro analog is well-characterized and serves as the baseline for

packing efficiency.

Crystal System: Monoclinic

Space Group:

Unit Cell Dimensions:

Å[2]

Å
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Å[2]

[2]

Packing Logic: The structure is stabilized by intermolecular O—H···O hydrogen bonds linking

molecules into infinite chains. The aromatic rings often display

-

stacking interactions, but the nitro group's rotation (dihedral angle) is limited by the ortho-
methyl group [1].

The Target: (2,4-Dimethyl-5-nitrophenyl)methanol
Why this structure behaves differently: The addition of the C4-methyl group in the Target

Compound introduces significant steric strain on the C5-nitro group. Unlike the Reference,

where the nitro group can rotate to maximize conjugation, the Target's nitro group is forced out

of planarity.

Predicted Lattice Impact:

Unit Cell Expansion: Expect a 5-8% increase in unit cell volume (

) compared to the Reference due to the additional methyl group (

Å

).

Symmetry Retention: The

space group is robust for this class of centrosymmetric aromatics.

Dihedral Twist: The torsion angle between the nitro group and the phenyl ring will likely

exceed 40°, reducing

-stacking efficiency compared to the Reference.

Experimental Workflow: Synthesis to Structure
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Expertise Note: The synthesis of the Target often yields a mixture of the 3-nitro and 5-nitro

isomers. The following workflow is designed to isolate the 5-nitro Target and grow diffraction-

quality crystals.

Step 1: Regioselective Synthesis & Isolation
Nitration: React 2,4-dimethylbenzyl alcohol (protected as acetate) with HNO₃/H₂SO₄ at 0°C.

Quench & Extract: Pour onto ice; extract with DCM.

Isomer Separation (Critical):

The 5-nitro isomer (Target) is less polar than the 3-nitro isomer due to the shielding of the

nitro group by flanking methyls.

Flash Chromatography: Use Hexane:EtOAc (8:2). The Target elutes first.

Step 2: Crystallization Protocol (Vapor Diffusion)
Trustworthiness: This method is self-validating; if the crystals are not prismatic, you likely have

the wrong isomer or impure material.

Solvent: Dissolve 50 mg of the purified Target in 2 mL of Methanol (good solubility).

Antisolvent: Place the vial inside a larger jar containing 10 mL of Diethyl Ether (poor

solubility).

Equilibration: Seal the outer jar. Allow to stand undisturbed at 4°C for 72 hours.

Harvest: Collect colorless prismatic crystals.

Step 3: X-Ray Diffraction Setup
Temperature: 100 K (Essential to freeze methyl rotation).

Source: Mo K

(
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Å).

Strategy: Collect full sphere to resolve the absolute structure if space group is non-

centrosymmetric (unlikely, but possible if crystallization is chiral).

Visualizing the Structural Pathway
The following diagram illustrates the critical decision points in differentiating the Target from its

Alternatives using crystallographic data.

Crude Nitration Product
(Mixture of Isomers)

Chromatographic Separation
(Hexane:EtOAc)

Target Fraction (Fast Eluting)
(2,4-Dimethyl-5-nitro...)

Less Polar

Alternative Fraction (Slow Eluting)
(2,4-Dimethyl-3-nitro...)

More Polar

Vapor Diffusion
(MeOH / Et2O)

Single Crystal XRD

Result A: Prismatic
High Steric Torsion (>40°)

Target Confirmed

Data Match

Result B: Plates
Planar Nitro Group (<10°)

Isomer/Alternative

Data Mismatch

Click to download full resolution via product page
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Caption: Workflow for isolating and validating the (2,4-Dimethyl-5-nitrophenyl)methanol
structure against isomeric alternatives.

Comparative Data Tables
Table 1: Crystallographic Parameters (Experimental vs.
Predicted)

Parameter
Reference

(Experimental) [1]
Target (Predicted

Range)

Implication for

Research

Formula C₈H₉NO₃ C₉H₁₁NO₃
Target has higher

lipophilicity.

Space Group Monoclinic Monoclinic Similar packing

symmetry expected.

Density (

)
~1.35 g/cm³ ~1.28 - 1.32 g/cm³

Target packs less

efficiently due to

sterics.

Nitro Torsion 4.2° (Planar) 35° - 60° (Twisted)

Critical: Target nitro

group is electronically

decoupled.

H-Bond Donor -CH₂OH -CH₂OH

Both form infinite

chains; solubility

profiles similar.

Table 2: Solubility & Stability Profile
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Solvent Target Solubility
Alternative (Ref)
Solubility

Protocol Note

Methanol High (>100 mg/mL) High
Ideal for

crystallization.

Water Low (<1 mg/mL) Low
Use as antisolvent in

crash precipitation.

DCM Very High High
Target is more soluble

in non-polar solvents.

Stability Photosensitive (UV) Stable

Warning: Target

degrades under

ambient light (Keep

Amber).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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